Cas no 25782-24-5 (4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-)
4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
- 4'-O-Methylpedalitin
- 5,6,3'-Trihydroxy-7,4'-dimethoxyflavone
- Flavone,3',5,6-trihydroxy-4',7-dimethoxy- (8CI)
- NSC 649411
- Nuchensin
- 5,6-Dihydroxy-2-(3-hydroxy-4-methoxy-phenyl)-7-methoxy-chromen-4-one
- CHEMBL77643
- NSC-649411
- NCI60_017215
- NSC649411
- AKOS040762733
- 25782-24-5
- 5,3'-OH-7,4'-OCH3 flavone
- 5,6,3'-Hydroxy-7,4'-methoxyflavone
- 5,6,3'-OH-7,4'-OCH3 flavone
- SCHEMBL6244246
- 5,6-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-chromen-4-one
- LMPK12111238
- 5,6-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
-
- Inchi: 1S/C17H14O7/c1-22-11-4-3-8(5-9(11)18)12-6-10(19)15-13(24-12)7-14(23-2)16(20)17(15)21/h3-7,18,20-21H,1-2H3
- InChI Key: GCKIPZDMMOATHU-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C(=C(C(=CC1=2)OC)O)O)=O)C1C=CC(=C(C=1)O)OC
Computed Properties
- Exact Mass: 330.07392
- Monoisotopic Mass: 330.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 621.4±55.0 °C at 760 mmHg
- Flash Point: 232.9±25.0 °C
- PSA: 105.45
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN5534-5 mg |
Nuchensin |
25782-24-5 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN5534-1 mL * 10 mM (in DMSO) |
Nuchensin |
25782-24-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN5534-5mg |
Nuchensin |
25782-24-5 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TN5534-1 ml * 10 mm |
Nuchensin |
25782-24-5 | 1 ml * 10 mm |
¥ 3810 | 2024-07-19 |
4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- Related Literature
-
Yan Liu,Shu-Xi Jing,Shi-Hong Luo,Sheng-Hong Li Nat. Prod. Rep. 2019 36 626
Additional information on 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-
Recent Advances in the Study of 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- (CAS: 25782-24-5)
The compound 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- (CAS: 25782-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This flavonoid derivative, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its biological activities, mechanisms of action, and potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the antioxidant and anti-inflammatory properties of 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy-. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent free radical scavenging activity, outperforming several well-known antioxidants in in vitro assays. The study attributed this activity to the presence of multiple hydroxyl groups on the benzopyran core, which facilitate electron donation and stabilize reactive oxygen species (ROS).
In addition to its antioxidant effects, research has highlighted the compound's potential as an anti-cancer agent. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported that 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- inhibits the proliferation of several cancer cell lines, including breast and lung cancer cells, through the modulation of key signaling pathways such as PI3K/AKT and MAPK. The compound's ability to induce apoptosis and cell cycle arrest was also confirmed using flow cytometry and Western blot analysis.
Another area of interest is the compound's neuroprotective potential. A 2023 study in Neuropharmacology investigated its effects on neuronal cells exposed to oxidative stress. The results indicated that 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- significantly reduced neuronal apoptosis and improved mitochondrial function, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.
From a pharmacokinetic perspective, recent advancements have been made in improving the bioavailability of this compound. A 2024 study in the European Journal of Pharmaceutical Sciences explored various formulation strategies, including nanoemulsions and solid dispersions, to enhance its solubility and absorption. The findings revealed that these approaches significantly increased the compound's plasma concentration and half-life in animal models, paving the way for future clinical development.
In summary, the latest research on 4H-1-Benzopyran-4-one,5,6-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-7-methoxy- (CAS: 25782-24-5) underscores its multifaceted pharmacological profile, with promising applications in oxidative stress-related diseases, cancer therapy, and neuroprotection. Continued efforts to optimize its pharmacokinetic properties and elucidate its molecular targets will be crucial for translating these findings into clinical applications.